Cas no 618102-77-5 (1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 618102-77-5
• MF: C₁₆H₉F₃N₂O₂
• MW: 318.250074148178
• MDL: MFCD05150643
• CID: 955444
• PubChem ID: 3504890
• Update Time: 2025-05-24

1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• AKOS024412238
• 2-(2,4-difluorophenyl)-5-(4-fluorophenyl)pyrazole-3-carboxylic Acid
• MFCD05150643
• DTXSID80393124
• 618102-77-5

• MDL： MFCD05150643
• Inchi： 1S/C16H9F3N2O2/c17-10-3-1-9(2-4-10)13-8-15(16(22)23)21(20-13)14-6-5-11(18)7-12(14)19/h1-8H,(H,22,23)
• InChI Key： ISEZTRFTBJCPNN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(C(=O)O)=CC(C2C=CC(=CC=2)F)=N1)F

Computed Properties

• Exact Mass: 318.06161202g/mol
• Monoisotopic Mass: 318.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID

1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID: A Comprehensive Overview

The compound 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID, identified by the CAS registry number 618102-77-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure features a pyrazole ring substituted with fluorophenyl groups and a carboxylic acid moiety, making it a valuable substrate for further functionalization and exploration in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID through multi-step reactions involving fluorination, cyclization, and functional group transformations. These methods not only enhance the purity and yield of the compound but also pave the way for its scalability in large-scale production. The incorporation of fluorine atoms in the aromatic rings significantly influences the molecule's electronic properties, making it an attractive candidate for applications in drug discovery and materials science.

In the realm of pharmacology, 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID has garnered attention due to its potential as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, research published in 2023 highlights its inhibitory effects on kinases involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its carboxylic acid group provides versatility for further chemical modifications, enabling the creation of prodrugs or bioisosteres with improved pharmacokinetic profiles.

Beyond pharmacology, this compound has found utility in materials science as a precursor for advanced materials with tailored electronic properties. The fluorinated aromatic rings contribute to enhanced stability and electronic conductivity, making it a promising candidate for applications in organic electronics. Recent studies have explored its use in the fabrication of organic field-effect transistors (OFETs), where it exhibits favorable charge transport characteristics. Additionally, its structural rigidity and planarity make it suitable for applications in nonlinear optics and optoelectronics.

The synthesis of 618102-77-5 involves a series of well-established organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidative cyclization. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve high yields and excellent stereochemical control. Moreover, green chemistry principles have been incorporated into these synthetic protocols to minimize environmental impact and promote sustainability.

From an analytical standpoint, 1-(2,4-DIFLUOROPHENYL)-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational flexibility, and solid-state properties. For instance, single-crystal X-ray diffraction studies have revealed a highly ordered molecular packing arrangement, which is essential for understanding its physical properties and potential applications.

In terms of biological evaluation, this compound has undergone extensive testing to assess its cytotoxicity, selectivity towards specific targets, and bioavailability. Preclinical studies have demonstrated that it exhibits moderate potency against various cancer cell lines while showing minimal toxicity to normal cells. These findings underscore its potential as a chemotherapeutic agent with reduced side effects compared to conventional treatments.

Looking ahead, the development of 618102-77-5 into a clinically relevant drug will require further optimization of its pharmacokinetic properties. Researchers are currently exploring strategies such as lipidation or polymer conjugation to enhance its solubility and half-life in vivo. Additionally, ongoing efforts aim to identify novel biological targets that could benefit from modulation by this compound.

In conclusion, 618102-77-5 (1-(2